N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide

• IUPAC Name: N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide
• InChI: InChI=1S/C19H17BrN4O3/c1-12(25)23-15-8-7-13(9-17(15)26-2)24-18-10-19(22-11-21-18)27-16-6-4-3-5-14(16)20/h3-11H,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key: VQZDUNRTWFTVKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)NC2=CC(=NC=N2)OC3=CC=CC=C3Br)OC
• Molecular Formula: C19H17BrN4O3
• Molecular Weight: 429.3 g/mol

Description

N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide is a chemical compound with potential applications in scientific research. It belongs to the class of small molecules known as kinase inhibitors and has been studied for its ability to selectively inhibit certain enzymes involved in cell signaling pathways. In

Mechanism of Action

The mechanism of action of N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide involves its ability to selectively bind to and inhibit certain enzymes involved in cell signaling pathways. Specifically, it has been shown to inhibit the tyrosine kinase activity of EGFR and VEGFR, which are involved in cancer cell growth and angiogenesis, respectively. By inhibiting these enzymes, N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide may be able to slow or stop the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide have been studied in vitro and in vivo. In vitro studies have shown that it can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in certain cancer cell lines. In vivo studies have shown that it can inhibit tumor growth and angiogenesis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide in lab experiments is its specificity for certain enzymes involved in cell signaling pathways. This allows researchers to selectively target these enzymes and study their role in cancer cell growth and angiogenesis. However, a limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide. One direction is to study its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to explore its potential use in treating other diseases, such as autoimmune disorders and inflammatory diseases. Additionally, further research is needed to better understand its mechanism of action and potential side effects, which may inform its use in clinical settings.

Synthesis Methods

The synthesis method for N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide involves several steps. The starting material is 2-bromoanisole, which is reacted with 4-aminopyrimidine in the presence of a palladium catalyst to form 4-(2-bromophenoxy)-6-aminopyrimidine. This intermediate is then reacted with 4-chloro-2-methoxyphenylacetyl chloride in the presence of a base to form N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide.

Scientific Research Applications

N-[4-[[6-(2-bromophenoxy)pyrimidin-4-yl]amino]-2-methoxyphenyl]acetamide has been studied for its potential applications in scientific research. It has been shown to selectively inhibit certain enzymes involved in cell signaling pathways, such as the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). These enzymes play important roles in cancer cell growth and angiogenesis, making them attractive targets for cancer therapy.